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Introduction

Myelin Oligodendrocyte Glycoprotein (MOG) is a critical component of the central nervous
system (CNS) myelin sheath.[1] The specific peptide fragment MOG 35-55 is a well-established
immunodominant epitope used to induce Experimental Autoimmune Encephalomyelitis (EAE)
in C57BL/6 mice, a widely used animal model for human multiple sclerosis (MS).[2][3][4] The
generation of monoclonal antibodies (mAbs) specific to the MOG 35-55 peptide is essential for
studying the pathogenesis of MS, developing diagnostic tools, and evaluating potential
therapeutic interventions.[5][6] These antibodies are instrumental in research areas such as
analyzing immune responses, tracking disease progression, and developing antigen-specific
immunotherapies.[7][8]

This document provides detailed application notes and protocols for the generation and
characterization of monoclonal antibodies specific for the MOG 35-55 peptide using hybridoma
technology, phage display, and single B-cell cloning techniques.

l. Antibody Generation Strategies

Several robust methods can be employed to generate MOG 35-55 specific monoclonal
antibodies. The choice of method often depends on the desired antibody characteristics (e.g.,
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affinity, epitope specificity), available resources, and downstream applications.

e Hybridoma Technology: This traditional method involves immunizing mice with the MOG 35-
55 peptide, followed by the fusion of antibody-producing B-cells from the spleen with
myeloma cells to create immortal hybridoma cell lines. These cell lines can then be screened
to identify clones producing the desired monoclonal antibody.[9][10]

o Phage Display: This in vitro selection technique utilizes large libraries of antibody fragments
(e.g., Fab or scFv) displayed on the surface of bacteriophages. The library is panned against
the MOG 35-55 peptide to isolate phage clones that exhibit specific binding. The genetic
material from these clones can then be used to produce recombinant antibody fragments,
which can be engineered into full-length immunoglobulins.[7][8][11]

» Single B-Cell Cloning: This advanced technique allows for the isolation and culture of
individual MOG 35-55-specific B-cells from immunized animals.[12] The antibody genes from
these single cells are then sequenced and cloned into expression vectors to produce
recombinant monoclonal antibodies. This method provides a direct link between the B-cell
receptor sequence and the resulting antibody, enabling detailed repertoire analysis.[13]

Il. Experimental Protocols

Protocol 1: Immunization of Mice with MOG 35-55
Peptide

This protocol describes the active induction of an immune response against MOG 35-55 in
C57BL/6 mice, a necessary first step for both hybridoma and single B-cell cloning methods.

Materials:

e MOG 35-55 peptide (Sequence: MEVGWYRSPFSRVVHLYRNGK)

o Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis
e Pertussis Toxin (PTX)

o Phosphate Buffered Saline (PBS), sterile

e Syringes and needles
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Procedure:

Antigen Emulsion Preparation: Prepare an emulsion by mixing MOG 35-55 peptide
(dissolved in sterile PBS) with an equal volume of CFA. A typical final concentration for
immunization is 100-200 ug of peptide per mouse.[14][15] Emulsify by repeatedly drawing
the mixture into and expelling it from a syringe until a thick, stable emulsion is formed (a drop
of the emulsion should not disperse in water).

Primary Immunization (Day 0): Anesthetize a C57BL/6 mouse. Subcutaneously inject 100-
200 pL of the MOG 35-55/CFA emulsion, typically distributed over two sites on the flank.

Pertussis Toxin Administration: Administer PTX (typically 200-400 ng per mouse)
intraperitoneally (i.p.) on Day 0 and again on Day 2.[16] PTX acts as an additional adjuvant
to enhance the immune response.

Booster Immunization: A booster injection is typically given 2-3 weeks after the primary
immunization. Prepare the booster antigen by emulsifying MOG 35-55 peptide in Incomplete
Freund's Adjuvant (IFA).

Final Boost: Three to four days before spleen removal for hybridoma fusion, administer a
final boost of MOG 35-55 peptide in sterile PBS via an intravenous (i.v.) or intraperitoneal
(i.p.) route. This stimulates the proliferation of antigen-specific B-cell plasmablasts.

Monitoring: Monitor the mice for the development of an immune response by collecting
serum samples and testing for anti-MOG 35-55 antibody titers using ELISA (see Protocol 4).
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Protocol 2: Generation of mAbs via Hybridoma
Technology

Materials:

Spleen from an immunized mouse

» Myeloma cell line (e.g., SP2/0-Ag14)

e Polyethylene glycol (PEG) 1500

e« DMEM (high glucose), RPMI-1640 medium

o Fetal Bovine Serum (FBS)

e HAT supplement (Hypoxanthine, Aminopterin, Thymidine)
e HT supplement (Hypoxanthine, Thymidine)

o 96-well cell culture plates

Procedure:

o Cell Preparation: Harvest the spleen from the immunized mouse under sterile conditions and
prepare a single-cell suspension of splenocytes. Separately, prepare the myeloma fusion
partner cells, ensuring they are in the logarithmic growth phase.

o Fusion: Mix the splenocytes and myeloma cells (typically at a ratio of 5:1 to 10:1). Co-pellet
the cells by centrifugation. Add pre-warmed PEG 1500 dropwise over 1 minute to induce cell
fusion, followed by the slow addition of serum-free medium to dilute the PEG.

o HAT Selection: Gently resuspend the fused cells in HAT-containing medium and plate them
into multiple 96-well plates. The aminopterin in the HAT medium will kill unfused myeloma
cells, while unfused splenocytes will naturally die off. Only hybrid cells (hybridomas) will

survive.

» Screening: After 10-14 days, screen the supernatants from wells with visible hybridoma
growth for the presence of MOG 35-55 specific antibodies using an ELISA assay (see
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Protocol 4).

e Cloning and Expansion: Positive hybridoma cultures should be expanded and then
subcloned by limiting dilution to ensure monoclonality.

e Antibody Production: Monoclonal antibody-producing hybridomas can be expanded in larger
culture volumes or injected into the peritoneal cavity of pristane-primed mice to produce

ascites fluid rich in antibodies.
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Protocol 3: Isolation of mAbs via Phage Display

Materials:

A pre-made human naive Fab or scFv phage display library.[7]

Streptavidin-coated magnetic beads or ELISA plates.

Biotinylated MOG 35-55 peptide.

Blocking buffer (e.g., PBS with 2% non-fat milk or BSA).

Wash buffer (e.g., PBST - PBS with 0.1% Tween-20).

Elution buffer (e.g., 100 mM Triethylamine or low pH Glycine-HCI).

E. coli host strain (e.g., TG1).

Procedure:

Panning (Selection):

o

Immobilize biotinylated MOG 35-55 peptide on streptavidin-coated plates or beads.

[¢]

Block non-specific binding sites.

[¢]

Incubate the phage display library with the immobilized peptide to allow specific binders to
attach.

[¢]

Wash extensively to remove non-specific or low-affinity phages.

Elution: Elute the specifically bound phages using an appropriate elution buffer.

Amplification: Infect a log-phase E. coli culture with the eluted phages. Amplify the phages
overnight.

Repeat Panning Rounds: Repeat the panning, elution, and amplification cycle 3-4 times.
With each round, the stringency of the washing steps can be increased to select for higher-
affinity binders.

© 2026 BenchChem. All rights reserved. 8/15 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11536346/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15952585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Screening: After the final round, individual E. coli colonies are picked, and soluble antibody
fragments are expressed. These are screened for binding to MOG 35-55 peptide by phage
ELISA.

e Sequencing and Reformatting: The DNA from positive clones is sequenced. The variable
heavy (VH) and light (VL) chain genes are then subcloned into an appropriate expression
vector (e.g., containing a human IgG1 Fc region) to produce full-length monoclonal
antibodies in a suitable expression system (e.g., CHO or HEK293 cells).[7][8]

Protocol 4: Characterization of Monoclonal Antibodies

A. Enzyme-Linked Immunosorbent Assay (ELISA)

Purpose: To screen hybridoma supernatants or purified antibodies for binding specificity to
MOG 35-55.

Procedure:

o Coating: Coat 96-well ELISA plates with MOG 35-55 peptide (1-10 pg/mL in coating buffer)
overnight at 4°C. To test for specificity, coat other wells with an irrelevant control peptide.

e Blocking: Wash the plates and block non-specific binding sites with a blocking buffer for 1-2
hours at room temperature.

e Incubation: Add hybridoma supernatants or dilutions of purified antibody to the wells and
incubate for 1-2 hours.

o Detection: Wash the plates. Add a horseradish peroxidase (HRP)-conjugated secondary
antibody (e.g., anti-mouse IgG-HRP) and incubate for 1 hour.

o Development: Wash the plates. Add TMB substrate and allow color to develop. Stop the
reaction with sulfuric acid.

e Analysis: Read the absorbance at 450 nm. A high signal in the MOG 35-55 coated wells
compared to control wells indicates specific binding.

B. Flow Cytometry
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Purpose: To confirm antibody binding to cell-surface MOG or MOG-peptide presented by
Antigen Presenting Cells (APCs).[17]

Procedure:

o Cell Preparation: Use a cell line that expresses full-length MOG or APCs that have been
pulsed with the MOG 35-55 peptide.

e Staining: Incubate the cells with the generated monoclonal antibody (or a suitable control) on
ice.

e Secondary Staining: Wash the cells and incubate with a fluorescently-labeled secondary
antibody (e.g., FITC- or PE-conjugated anti-mouse IgG).

e Analysis: Wash the cells and analyze them on a flow cytometer. A shift in fluorescence
intensity compared to cells stained with a control antibody indicates specific binding.

lll. Data Presentation

Quantitative data from antibody generation and characterization experiments should be clearly
summarized for comparison.

Table 1: Representative Immunization & EAE Induction Parameters

Parameter Value/Concentration Reference
Immunizing Peptide MOG 35-55 [31[14]
Peptide Dose 100 - 200 p g/mouse [14][15]
) Complete Freund's Adjuvant
Adjuvant [3]
(CFA)
Pertussis Toxin Dose 200 - 400 ng/mouse [16]

| Antibody Dose for in vivo studies | 200 p g/mouse (i.v. or i.p.) [[8][14] |

Table 2: Example T-Cell Proliferation Response to MOG 35-55
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MOG 35-55 Proliferation (cpm,

Cell Type . Reference
Concentration mean * SD)

Purified CD4+ T-
20 pg/mL 63,953 + 3284 [17]

cells

Purified CD8+ T-cells 20 pg/mL 21,526 + 1236 [17]

| Control (No Peptide) | O pg/mL | < 1,000 |[17] |

IV. Visualization of Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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